Cas no 25109-04-0 (1-(4-Methylphenyl)-1H-tetrazole)

• Product Name: 1-(4-Methylphenyl)-1H-tetrazole
• CAS No: 25109-04-0
• MF: C₈H₈N₄
• MW: 160.17592048645
• MDL: MFCD00460483
• CID: 286277
• PubChem ID: 270007
• Update Time: 2025-09-23

1-(4-Methylphenyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole,1-(4-methylphenyl)-
• 1-(4-methylphenyl)-1H-1,2,3,4-tetrazole
• 1-(p-methylbenzenesulfonyloxy)-1,2-benziodoxol-3(1H)-one
• 1-(p-toluenesulfonyloxy)-1,2-benziodoxol-3(1H)-one
• 1-(p-tolyl)-1,2,3,4-tetrazole
• 1-[[(4-Methylphenyl)sulphonyl]oxy]-1,2-benziodoxol-3(1H)-one
• 1-p-Tolyl-1H-tetrazol
• 1-p-tolyl-1H-tetrazole
• 1-p-Tolyltetrazol
• AC1NEBSI
• AG-E-09376
• CTK4D0272
• FT-0607082
• I14-34642
• KB-151322
• OR7137
• MFCD00460483
• 25109-04-0
• 1-(4-methylphenyl)tetrazole
• DTXSID90947970
• BB 0238188
• NSC111898
• 1H-Tetrazole, 1-(4-methylphenyl)-
• LS-07314
• 1-(4-methylphenyl)-1h-tetrazole
• SCHEMBL82595
• NSC-111898
• AKOS003267445
• DS-003056
• 1-(4-METHYLPHENYL)-1,2,3,4-TETRAZOLE
• ALBB-023305
• 1-(4-Methylphenyl)-1H-tetrazole

• MDL： MFCD00460483
• Inchi： 1S/C8H8N4/c1-7-2-4-8(5-3-7)12-6-9-10-11-12/h2-6H,1H3
• InChI Key： LAEQAYSBCCANOD-UHFFFAOYSA-N
• SMILES： N1(C=NN=N1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 160.07504
• Monoisotopic Mass: 160.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6

Additional information on 1-(4-Methylphenyl)-1H-tetrazole

Recent Advances in the Study of 1-(4-Methylphenyl)-1H-tetrazole (CAS: 25109-04-0)

1-(4-Methylphenyl)-1H-tetrazole (CAS: 25109-04-0) is a tetrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. Recent studies have explored its potential as a bioactive scaffold, particularly in the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activities, and potential industrial applications.

Recent literature has emphasized the role of 1-(4-Methylphenyl)-1H-tetrazole as a key intermediate in the synthesis of heterocyclic compounds with antimicrobial, anti-inflammatory, and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a COX-2 inhibitor, suggesting its potential in designing next-generation nonsteroidal anti-inflammatory drugs (NSAIDs). The study employed molecular docking and in vitro assays to validate its binding affinity and selectivity, paving the way for further preclinical evaluations.

In addition to its pharmacological applications, 1-(4-Methylphenyl)-1H-tetrazole has been investigated for its utility in material science. A 2024 report in Advanced Materials highlighted its incorporation into metal-organic frameworks (MOFs) for catalytic applications. The compound's tetrazole ring was found to enhance the stability and reactivity of these frameworks, making them suitable for heterogeneous catalysis in industrial processes. This dual applicability underscores the compound's versatility and broadens its relevance across multiple disciplines.

Despite these advancements, challenges remain in optimizing the synthetic routes for 1-(4-Methylphenyl)-1H-tetrazole to improve yield and scalability. Recent efforts have focused on green chemistry approaches, such as microwave-assisted synthesis, to address these limitations. A 2023 paper in Organic Process Research & Development reported a 15% increase in yield using solvent-free conditions, demonstrating the feasibility of sustainable production methods. These developments are critical for meeting the growing demand for this compound in both academic and industrial settings.

In conclusion, 1-(4-Methylphenyl)-1H-tetrazole (CAS: 25109-04-0) continues to be a compound of significant interest due to its multifaceted applications. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in drug design and material science. Future studies should prioritize translational research to bridge the gap between laboratory findings and real-world applications.